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Compound of Interest

Compound Name: BDP5290

Cat. No.: B1139109 Get Quote

This in-depth technical guide serves as a resource for researchers, scientists, and drug

development professionals interested in the biological role of BDP5290. This document

outlines its mechanism of action, summarizes key quantitative data, provides detailed

experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction to BDP5290
BDP5290, with the chemical name 4-chloro-1-(4-piperidyl)-N-[5-(2-pyridyl)-1H-pyrazol-4-

yl]pyrazole-3-carboxamide, is a potent and selective small-molecule inhibitor of the myotonic

dystrophy kinase-related CDC42-binding kinases (MRCK) α and β.[1][2][3] MRCK proteins are

crucial regulators of actin-myosin contractility and have been implicated in cancer cell motility

and invasion, making them a therapeutic target for reducing metastasis.[1][2][4] BDP5290 was

identified through the screening of a kinase-focused chemical library and subsequent medicinal

chemistry efforts.[1][2][3] Its discovery has provided a valuable tool for investigating the

biological functions of MRCK and its role in cancer progression.[1][2]

Mechanism of Action and Signaling Pathway
BDP5290 functions as an ATP-competitive inhibitor of MRCKα and MRCKβ.[4] X-ray

crystallography has revealed that BDP5290 binds to the nucleotide-binding pocket of the

MRCKβ kinase domain.[1][2][3] The primary downstream effect of MRCK inhibition by

BDP5290 is the reduction of myosin II light chain (MLC) phosphorylation.[1][2] Phosphorylation

of MLC is a key event in promoting actin-myosin contractility, which is essential for cell motility

and invasion.[4][5]
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The MRCK signaling pathway, downstream of the Cdc42 GTPase, plays a significant role in

regulating the cytoskeleton.[4] By inhibiting MRCK, BDP5290 effectively blocks this signaling

cascade, leading to decreased cell motility and invasion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A novel small-molecule MRCK inhibitor blocks cancer cell invasion - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. A novel small-molecule MRCK inhibitor blocks cancer cell invasion - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Opportunities and Challenges for the Development of MRCK Kinases Inhibitors as
Potential Cancer Chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Investigating the Biological Role of BDP5290: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139109#investigating-the-biological-role-of-
bdp5290]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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